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Compound of Interest

Compound Name: 2-(Tetraacetylglucosido)glycerol

Cat. No.: B030554

2-(Tetraacetylglucosido)glycerol is a protected form of 3-glucosylglycerol with the chemical
formula C17H26012 and a molecular weight of 422.38 g/mol [1]. This compound is structurally
characterized by two principal components: a glycerol backbone and a tetraacetylated glucose
derivative, linked together by a glycosidic bond.

Key Structural Features:

» Glycerol Backbone: The molecule is built upon a three-carbon glycerol chain. The hydroxyl
groups of glycerol are located at positions 1, 2, and 3.

o Tetraacetylglucosido Moiety: A B-D-glucopyranose ring is attached to the glycerol. This
glucose derivative is distinguished by the presence of four acetyl groups, which serve as
protecting groups, attached to the oxygen atoms at positions 2, 3, 4, and 6 of the glucose
ring.

o Glycosidic Linkage: The tetraacetylglucosido moiety is connected to the glycerol backbone
via a B-glycosidic bond. This bond forms between the anomeric carbon (C1) of the glucose
ring and the oxygen atom at the second position (C2) of the glycerol molecule. The
designation "B" indicates the stereochemistry at the anomeric carbon.

The systematic name for this compound is 2-Hydroxy-1-(hydroxymethyl)ethyl (3-D-
glucopyranoside 2,3,4,6-tetraacetate[1]. It is also referred to as B-Glucosylglycerol 2,3,4,6-
Tetraacetate[1]. This compound is primarily utilized in research settings as a protected 3-
glucosylglycerol[1][2][3][4]-
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Below is a DOT script representation of the logical relationship between the structural
components of 2-(Tetraacetylglucosido)glycerol.
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Key structural components of 2-(Tetraacetylglucosido)glycerol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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